Cas no 166438-80-8 (4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile)

4-(4-Methylperhydro-1,4-diazepin-1-yl)benzonitrile is a heterocyclic compound featuring a benzonitrile moiety linked to a methyl-substituted perhydrodiazepine ring. This structure confers unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the diazepine ring enhances conformational flexibility, while the nitrile group offers versatile functionalization pathways. Its well-defined molecular architecture makes it suitable for applications requiring precise steric and electronic modulation. The compound’s stability under standard conditions ensures reliable handling and storage. Researchers value its potential in developing bioactive molecules, particularly in medicinal chemistry, where such scaffolds are explored for their pharmacophoric properties.

4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile structure

166438-80-8 structure

Product Name:4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile

CAS No:166438-80-8

MF:C₁₃H₁₇N₃

MW:215.294182538986

MDL:MFCD08690317

CID:133657

PubChem ID:18001106

Update Time:2025-10-18

4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4-methyl-1,4-diazepan-1-yl)benzonitrile
- Benzonitrile,4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
- 4-(4-methyl[1,4]diazepan-1-yl)benzonitrile
- 4-(4-methyl-[1,4]diazepan-1-yl)-benzonitrile
- 4-(4-methylhomopiperazin-1-yl)benzonitrile
- 4-(4-Methylperhydro-1,4-diazepin-1-yl)benzonitrile
- AG-E-15919
- AGN-PC-01NPYA
- CC60316
- CTK4D2344
- SBB095139
- SureCN153456
- 4-(4-METHYL-1,4-DIAZEPAN-1-YL)BENZONITRILE 97
- DTXSID40592393
- AKOS005766384
- 166438-80-8
- LWRMQRYMWJWCLS-UHFFFAOYSA-N
- CS-0204918
- SCHEMBL153456
- Benzonitrile, 4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
- BS-21681
- MFCD08690317
- 4-(4-Methyl-1,4-diazepan-1-yl)benzonitrile 97%
- DB-106028
- 4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile
- MDL： MFCD08690317
- Inchi： 1S/C13H17N3/c1-15-7-2-8-16(10-9-15)13-5-3-12(11-14)4-6-13/h3-6H,2,7-10H2,1H3
- InChI Key： LWRMQRYMWJWCLS-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(C#N)=CC=2)CCN(C)CCC1

Computed Properties

Exact Mass: 215.14200
Monoisotopic Mass: 215.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 30.3Å²

Experimental Properties

Density: 1.11
Melting Point: 92.5-94.5
Boiling Point: 371.5°Cat760mmHg
Flash Point: 162°C
Refractive Index: 1.587
PSA: 30.27000
LogP: 1.70308

4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile Security Information

Hazard Statement： Corrosive
Hazardous Material Identification：

4-(4-methylperhydro-1,4-diazepin-1-yl)benzonitrile Pricemore >>

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